3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H10FN3O3S/c17-11-4-1-10(2-5-11)3-8-15(21)19-16-18-13-7-6-12(20(22)23)9-14(13)24-16/h1-9H,(H,18,19,21)/b8-3+
• InChI Key: JHWLWVNJWBTOPY-FPYGCLRLSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C16H10FN3O3S
• Molecular Weight: 343.3 g/mol

Description

3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. It has also been studied for its potential use as a fluorescent probe for the detection of biological molecules.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide is not fully understood. However, studies have shown that it may act as an inhibitor of certain enzymes and proteins, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide in lab experiments is its potential as a fluorescent probe for the detection of biological molecules. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its potential as a fluorescent probe for the detection of biological molecules. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

3-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acrylamide is synthesized through a reaction between 4-fluoroaniline and 6-nitro-1,3-benzothiazol-2-amine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acryloyl chloride to obtain the final product.